Cas no 59932-16-0 (3-Pyridinecarboxamide, N-methyl-, 1-oxide)

• Product Name: 3-Pyridinecarboxamide, N-methyl-, 1-oxide
• CAS No: 59932-16-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 336763
• PubChem ID: 12272697
• Update Time: 2025-04-19

3-Pyridinecarboxamide, N-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-methyl-, 1-oxide
• N-methyl-1-oxidopyridin-1-ium-3-carboxamide
• SCHEMBL12955179
• DTXSID70483503
• 59932-16-0

• Inchi： 1S/C7H8N2O2/c1-8-7(10)6-3-2-4-9(11)5-6/h2-5H,1H3,(H,8,10)
• InChI Key： JRINWRIRYMIVFH-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C[N+](=C1)[O-])NC

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 56.04